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ML221 Technical Support Center:
Reproducibility Guide
This guide provides troubleshooting advice and frequently asked questions to help

researchers, scientists, and drug development professionals ensure their machine learning

experiments using the ML221 toolkit are reproducible.

Frequently Asked Questions (FAQs)
Q1: Why do I get different results every time I run the
same ML221 training script?
A: This is a common issue that typically stems from uncontrolled sources of randomness in the

machine learning pipeline.[1] ML models often rely on random processes for tasks like weight

initialization, data shuffling, and augmentations.[2][3] To ensure consistent results with ML221,

you must manage these stochastic elements.

Troubleshooting Steps:

Set the Global Random Seed: The ML221 toolkit provides a universal function,

ml221.env.set_seed(), to control randomness across all components (e.g., data splitting,

model initialization). It is crucial to set this at the beginning of your script.[4]
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Use Deterministic Algorithms: Some algorithms, especially on parallel hardware like GPUs,

can introduce non-determinism.[5] Within your ML221 model configuration, ensure that

deterministic_ops is set to True.

Verify Data Loaders: Ensure that your data shuffling is consistent. If using ML221's data

loader, the shuffle operation will be controlled by the global seed. If using an external library,

ensure its random seed is also set.

Experimental Protocol: Ensuring Deterministic Training

Script Initialization: At the top of your main training script, add the following line:

Configuration: In your model's YAML configuration file, add the following setting:

Execution: Run your training script multiple times. The resulting metrics, such as loss and

accuracy, should now be identical for each run.

Data Presentation: Impact of Seeding on Model Performance

The table below shows the results of five identical experiments on the same dataset, with and

without setting a global random seed in ML221.

Run
Accuracy
(Random
Seed)

Accuracy
(Fixed Seed:
42)

Loss (Random
Seed)

Loss (Fixed
Seed: 42)

1 0.8821 0.8854 0.3124 0.3056

2 0.8835 0.8854 0.3099 0.3056

3 0.8819 0.8854 0.3130 0.3056

4 0.8842 0.8854 0.3081 0.3056

5 0.8828 0.8854 0.3115 0.3056

Q2: My colleague cannot reproduce my results on their
machine, even with the same code and data. What is the
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issue?
A: This problem almost always points to differences in the computational environment.[6]

Discrepancies in software library versions, hardware, or even operating systems can lead to

different outcomes.[4] To resolve this, you must create a fully encapsulated and shareable

environment.

Troubleshooting Workflow:

The following diagram outlines the process for diagnosing and resolving environment-related

reproducibility issues.

Start: Results Not Reproducible
on Different Machine

Did you use the ML221
Environment Exporter?

Use ml221.env.export()
to generate an environment.yml

and a Dockerfile.

No

Rerun Experiment
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(e.g., docker build).

Success: Results are
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Caption: Troubleshooting workflow for environment-related issues.

Experimental Protocol: Creating a Reproducible ML221 Environment

Environment Capture: After your experiment is complete, run the following ML221 command

in your terminal:

This command captures all dependencies and creates a Dockerfile and a conda

environment.yml file.[6]

Sharing: Share the entire project directory, including the newly created environment files,

with your colleague.

Recreation: Your colleague can rebuild the exact environment using Docker:

Execution: Inside the container, they can run the experiment script, which will now execute in

an identical environment.

Q3: How do I prevent accidental data leakage between
my training and test sets?
A: Data leakage, where information from the test set inadvertently influences the training

process, is a critical threat to reproducibility and leads to overly optimistic performance claims.

[7] Common causes include performing data preprocessing (like normalization or feature

selection) before splitting the data.[5]

ML221 Solution: The DataPipeline Module

The ML221 DataPipeline module is designed to prevent this. It encapsulates all preprocessing

steps and applies them independently to the training and testing sets after the initial split.
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Incorrect Workflow (Leakage)

Correct ML221 Workflow
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Caption: Workflow comparison for data preprocessing.

Experimental Protocol: Using ml221.DataPipeline

Define Preprocessing Steps: Create a list of preprocessing operations.

Instantiate and Fit Pipeline: Create the pipeline and fit it only on the training data.

Transform Data: Apply the fitted pipeline to transform both the training and test sets.

This ensures that knowledge from the test set (e.g., its mean or standard deviation) is not used

to inform the training process.

Q4: What is the minimum information I should track for
each experiment?
A: To ensure full reproducibility, you must log more than just the code.[8] A complete record

includes the code version, data version, environment dependencies, hyperparameters, and

resulting metrics.[9][10] The ML221 ExperimentTracker is designed for this purpose.

Data Presentation: Checklist for a Reproducible Experiment
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Category Item ML221 Tool/Method

Code Git Commit Hash
ml221.ExperimentTracker

(automatic)

Training Script
ml221.ExperimentTracker

(automatic)

Environment Library Versions ml221.env.export()

Hardware Specifications ml221.log_hardware()

Data Dataset Version/Hash
ml221.log_data_hash('path/to/

data')

Train/Test Split Seed ml221.env.set_seed()

Configuration Hyperparameters
tracker.log_params(hyperpara

meter_dict)

Model Architecture
tracker.log_model_summary(m

odel)

Results Performance Metrics
tracker.log_metrics({'accuracy':

acc})

Model Checkpoints tracker.log_artifact('model.pkl')

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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